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Compound of Interest

Compound Name: 5-Hydroxy-2-hexanone

Cat. No.: B1204603 Get Quote

An In-Depth Technical Guide to 5-Hydroxy-2-hexanone

This guide provides comprehensive information on the chemical and physical properties of 5-
Hydroxy-2-hexanone, tailored for researchers, scientists, and professionals in drug

development.

Core Molecular Data
5-Hydroxy-2-hexanone is a bifunctional organic compound containing both a hydroxyl and a

ketone group.[1] Its fundamental properties are crucial for its application in various chemical

syntheses.

The molecular formula of 5-Hydroxy-2-hexanone is C6H12O2.[1][2][3][4] It has a molecular

weight of 116.16 g/mol .[1][2][3][4][5]
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Property Value Source

Molecular Formula C6H12O2 [1][2][3][4]

Molecular Weight 116.16 g/mol [1][2][3][4][5]

IUPAC Name 5-hydroxyhexan-2-one [2]

CAS Number 56745-61-0 [2][3]

InChI Key
ZSDLLTJVENEIDW-

UHFFFAOYSA-N
[2]

Canonical SMILES CC(CCC(=O)C)O [2][3]

Structural Representation
The molecular structure of 5-Hydroxy-2-hexanone is key to understanding its reactivity and

interactions. The following diagram illustrates the connectivity of atoms in the molecule.

Caption: Molecular structure of 5-Hydroxy-2-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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